Cas no 32634-39-2 (5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium)

5-(Ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium is a zwitterionic benzodiazolium derivative characterized by its sulfonate and ethoxycarbonyl functional groups. This compound exhibits enhanced solubility in aqueous and polar solvents due to its ionic nature, making it suitable for applications requiring stable dispersion in hydrophilic environments. The benzodiazolium core provides a rigid aromatic structure, while the sulfonatopropyl group imparts water compatibility and potential surfactant properties. Its ethoxycarbonyl moiety offers reactivity for further functionalization. This compound is of interest in dye chemistry, catalysis, or as a building block for advanced materials, combining structural versatility with improved processability in aqueous systems.

5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium structure

32634-39-2 structure

Product Name:5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium

CAS No:32634-39-2

MF:C₁₆H₂₂N₂O₅S

MW:354.421283245087

CID:293739

PubChem ID:1575503

Update Time:2025-10-10

5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium Chemical and Physical Properties

Names and Identifiers

- 1H-Benzimidazolium,5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfopropyl)-, inner salt
- 3-(6-ethoxycarbonyl-3-ethyl-2-methylbenzimidazol-3-ium-1-yl)propane-1-sulfonate
- 3-[6-(ETHOXYCARBONYL)-3-ETHYL-2-METHYL-3H-BENZIMIDAZOL-1-IUM-1-YL]PROPANE-1-SULFONATE
- 3-[5-(ethoxycarbonyl)-1-ethyl-2-methyl-1H-3,1-benzimidazol-3-ium-3-yl]propane-1-sulfonate
- AC1LU9XE
- Ambcb5569224
- CTK4G9043
- MolPort-000-225-186
- 5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium
- DTXSID20364474
- AKOS000535913
- AKOS002169325
- EN300-01300
- Z56823304
- 32634-39-2
- 3-(5-(Ethoxycarbonyl)-1-ethyl-2-methyl-1H-benzo[d]imidazol-3-ium-3-yl)propane-1-sulfonate
- CS-0351610
- 3-[6-(Ethoxycarbonyl)-3-ethyl-2-methyl-1H-benzimidazol-3-ium-1-yl]propane-1-sulfonate
- Inchi： 1S/C16H22N2O5S/c1-4-17-12(3)18(9-6-10-24(20,21)22)15-11-13(7-8-14(15)17)16(19)23-5-2/h7-8,11H,4-6,9-10H2,1-3H3
- InChI Key： JCCIQGDNNSRLTI-UHFFFAOYSA-N
- SMILES： S(CCCN1C(C)=[N+](CC)C2C=CC(C(=O)OCC)=CC1=2)(=O)(=O)[O-]

Computed Properties

Exact Mass: 354.12506
Monoisotopic Mass: 354.125
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 7
Complexity: 520
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 101Å²

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 92.31

5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium Pricemore >>

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Enamine	EN300-01300-0.05g	5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium	32634-39-2	90%	0.05g	$64.0	2023-06-16
Enamine	EN300-01300-0.1g	5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium	32634-39-2	90%	0.1g	$66.0	2023-06-16
Enamine	EN300-01300-0.25g	5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium	32634-39-2	90%	0.25g	$92.0	2023-06-16
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Enamine	EN300-01300-1.0g	5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium	32634-39-2	90%	1g	$256.0	2023-06-16
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Enamine	EN300-01300-10.0g	5-(ethoxycarbonyl)-1-ethyl-2-methyl-3-(3-sulfonatopropyl)-1H-1,3-benzodiazol-3-ium	32634-39-2	90%	10g	$1101.0	2023-06-16
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